(Z)-3-allyl-5-((9-methyl-2-(4-methylpiperazin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-5-[[9-methyl-2-(4-methylpiperazin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H23N5O2S2/c1-4-7-26-20(28)16(30-21(26)29)13-15-18(24-11-9-23(3)10-12-24)22-17-14(2)6-5-8-25(17)19(15)27/h4-6,8,13H,1,7,9-12H2,2-3H3/b16-13-
• InChI Key: NIJNVBDCJXZAMS-SSZFMOIBSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC=C)N4CCN(CC4)C
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC=C)N4CCN(CC4)C
• Molecular Formula: C21H23N5O2S2
• Molecular Weight: 441.6 g/mol
• CAS RN: 374613-58-8

Description

(Z)-3-allyl-5-((9-methyl-2-(4-methylpiperazin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C21H23N5O2S2 and its molecular weight is 441.57. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-allyl-5-((9-methyl-2-(4-methylpiperazin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-allyl-5-((9-methyl-2-(4-methylpiperazin-1-yl)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Use in Treatment of Schizophrenia and Related Psychoses

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Use in Leukemia Treatment

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Use in Synthesis of Diversely Orchestrated 3-ArS/ArSe Derivatives

An expeditious metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%). .

Use in Cyanation of Arenes

A new protocol for the Cu(OAc)2-mediated cyanation of arenes using benzimidazole as the directing group with 2-(4-methylpiperazin-1-yl)acetonitrile as the cyano source was developed. .

Use as a Pharmaceutical Intermediate

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Use in Nociception Research

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Mechanism of Action

Target of Action

The primary target of this compound is the Janus kinases (JAKs) . JAKs are a family of intracellular, nonreceptor tyrosine kinases that transduce cytokine-mediated signals via the JAK-STAT pathway .

Mode of Action

The compound interacts with its target, the JAKs, in a covalent manner . This interaction leads to the inhibition of the kinase activity of JAKs, thereby blocking the JAK-STAT signaling pathway .

Biochemical Pathways

The JAK-STAT pathway is a critical immune cell signaling circuit, which is of fundamental importance in innate immunity, inflammation, and hematopoiesis . Dysregulation of this pathway is frequently observed in immune disease and cancer . By inhibiting JAKs, the compound disrupts this pathway, potentially leading to the modulation of immune responses and the inhibition of cancer cell proliferation .

Result of Action

The inhibition of the JAK-STAT pathway by this compound can lead to a variety of cellular effects, depending on the specific context. In immune cells, this could result in altered immune responses, while in cancer cells, this could lead to inhibited proliferation .